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Compound of Interest

Compound Name: Lauryl Myristate

Cat. No.: B1605742 Get Quote

Lauryl Myristate: A Comprehensive Technical
Guide
CAS Number: 2040-64-4

This technical guide provides an in-depth overview of Lauryl Myristate, also known as dodecyl

tetradecanoate, a fatty acid ester with the chemical formula C26H52O2.[1] It is widely used in

the cosmetics industry as an emollient, skin-conditioning agent, and co-emulsifier in

formulations like creams and lotions.[1] This document is intended for researchers, scientists,

and drug development professionals, offering detailed information on its chemical and physical

properties, safety data, and relevant experimental protocols.

Chemical and Physical Properties
Lauryl myristate is a white, waxy solid at room temperature.[1] A summary of its key chemical

and physical properties is presented in Table 1.
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Property Value Source

CAS Number 2040-64-4 [1][2]

Molecular Formula C26H52O2

Molecular Weight 396.69 g/mol

IUPAC Name dodecyl tetradecanoate

Synonyms

Myristic acid, dodecyl ester;

Dodecyl myristate; n-

Dodecanyl myristate

Appearance White solid

Boiling Point 438.7 °C at 760 mmHg

Flash Point 225.6 °C

Density 0.86 g/cm³

Vapor Pressure 6.79E-08 mmHg at 25°C

logP (o/w) 11.994 (estimated)

Water Solubility
3.481e-007 mg/L at 25 °C

(estimated)

Safety Data Sheet (SDS) Information
The safety profile of lauryl myristate has been evaluated, and it is generally considered safe

for its intended use in cosmetics. The primary hazard identified is the potential for serious eye

irritation.

GHS Hazard Information
Hazard Class Hazard Statement Pictogram Signal Word

Serious eye

damage/eye irritation

(Category 2A)

H319: Causes serious

eye irritation
GHS07 Warning
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Source:

Toxicological Summary
Toxicological studies on lauryl myristate and related fatty acid esters indicate a low potential

for acute toxicity. The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that

myristic acid and its esters, including lauryl myristate, are safe as cosmetic ingredients in the

present practices of use and concentration.

Test Result Species Source

Acute Oral Toxicity

(LD50)

> 5000 mg/kg (for

Lauryl Myristyl

Alcohol)

Rat

Acute Dermal Toxicity

(LD50)

> 10200 mg/kg (for

Lauryl Myristyl

Alcohol)

Rabbit

Skin Irritation
Not irritating to

minimally irritating
Rabbit

Eye Irritation
Minimally to seriously

irritating
Rabbit

Experimental Protocols
The following sections detail the methodologies for key toxicological assessments based on

OECD guidelines, which are standard procedures for evaluating the safety of chemical

substances.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test determines the potential of a substance to cause skin irritation or corrosion.

Test Animal: Healthy, young adult albino rabbit.
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Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is

clipped.

Application: A dose of 0.5 g of lauryl myristate (moistened with a small amount of water to

ensure good contact with the skin) is applied to a small area of the skin (approximately 6

cm²) and covered with a gauze patch and semi-occlusive dressing.

Exposure: The exposure period is 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is observed for

erythema and edema at 1, 24, 48, and 72 hours, and if necessary, for up to 14 days to

assess the reversibility of any effects.

Scoring: The degree of skin reaction is rated according to a numerical scoring system.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or damage.

Test Animal: Healthy, young adult albino rabbit.

Procedure: A single dose of 0.1 g of solid lauryl myristate is instilled into the conjunctival

sac of one eye of the animal. The eyelids are then held together for about one second. The

other eye remains untreated and serves as a control.

Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival

redness and swelling at 1, 24, 48, and 72 hours after application. Observations may continue

for up to 21 days to determine the reversibility of any effects.

Scoring: Ocular lesions are scored using a standardized system. The use of topical

anesthetics and systemic analgesics is recommended to minimize pain and distress.

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)
This method is used to assess the acute oral toxicity of a substance.
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Test Animal: Healthy, young adult rats (usually females).

Dosing: The test substance is administered in a single dose by gavage. The procedure starts

with a dose expected to produce some signs of toxicity without mortality, selected from fixed

dose levels of 5, 50, 300, and 2000 mg/kg body weight.

Procedure: A stepwise procedure is used where the outcome of dosing at one level

determines the dose for the next animal. This continues until the dose causing evident

toxicity or no effects at the highest dose is identified.

Observation: Animals are observed for mortality, clinical signs, and body weight changes for

at least 14 days. A gross necropsy is performed at the end of the study.

Mandatory Visualizations
General Signaling Pathway for Surfactant-Induced Skin
Irritation
While specific signaling pathways for lauryl myristate-induced skin irritation are not well-

documented, a general mechanism for surfactant-induced irritation involves the disruption of

the skin barrier, leading to the release of inflammatory mediators.
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Caption: Hypothetical signaling pathway for surfactant-induced skin irritation.

Experimental Workflow for Safety Assessment of a
Cosmetic Ingredient
The safety assessment of a cosmetic ingredient like lauryl myristate follows a structured

workflow, starting from data collection to the final risk assessment.
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Phase 1: Data Gathering & Hazard Identification

Phase 2: In Vitro Testing

Phase 3: In Vivo Testing (If Necessary)

Phase 4: Risk Assessment

Ingredient Identification
(Lauryl Myristate)

Literature Review
(Physicochemical, Toxicological Data)

In Silico Assessment
(QSAR, Read-Across)

Skin Irritation/Corrosion
(e.g., Reconstructed Human Epidermis Test)

Eye Irritation
(e.g., BCOP, ICE)

Genotoxicity
(Ames Test, Micronucleus Test)

Dermal Irritation
(OECD 404)

 if required

Exposure Assessment
(Consumer Use Scenarios)

Eye Irritation
(OECD 405)

Acute Toxicity
(OECD 420)

Dose-Response Assessment

Risk Characterization
(Margin of Safety Calculation)

Final Safety Report

Click to download full resolution via product page

Caption: General workflow for the safety assessment of a cosmetic ingredient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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